Cas no 2432849-03-9 (Ethyl 3-fluoro-4-isopropoxybenzoate)

• Product Name: Ethyl 3-fluoro-4-isopropoxybenzoate
• CAS No: 2432849-03-9
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 5075461
• PubChem ID: 155293789
• Update Time: 2025-06-08

Ethyl 3-fluoro-4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-isopropoxybenzoate

• Inchi： 1S/C12H15FO3/c1-4-15-12(14)9-5-6-11(10(13)7-9)16-8(2)3/h5-8H,4H2,1-3H3
• InChI Key： LOQXBNFHQOMHBR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-fluoro-4-isopropoxybenzoate

Ethyl 3-fluoro-4-isopropoxybenzoate (CAS No. 2432849-03-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-fluoro-4-isopropoxybenzoate, identified by its CAS number 2432849-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This ester derivative of benzoic acid features both a fluoro substituent at the third position and an isopropoxy group at the fourth position, which endow it with unique chemical properties and functionalities. The presence of these electron-withdrawing and electron-donating groups, respectively, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structural configuration is particularly intriguing due to the combined influence of the fluoro and isopropoxy moieties on its reactivity and biological activity. The fluoro atom, known for its ability to modulate metabolic pathways and enhance binding affinity, is a common feature in many pharmacologically active agents. On the other hand, the isopropoxy group contributes to steric hindrance and can influence the compound's solubility and interaction with biological targets. This combination makes Ethyl 3-fluoro-4-isopropoxybenzoate a valuable building block for drug discovery and development.

In recent years, Ethyl 3-fluoro-4-isopropoxybenzoate has been utilized in the synthesis of several novel therapeutic agents. One notable area of research involves its application in the development of anti-inflammatory drugs. The structural features of this compound have been leveraged to design molecules that exhibit potent inhibitory effects on inflammatory cytokines and enzymes. For instance, derivatives of Ethyl 3-fluoro-4-isopropoxybenzoate have shown promising results in preclinical studies as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The role of Ethyl 3-fluoro-4-isopropoxybenzoate in anticancer research is another area of significant interest. Its chemical framework has been modified to create compounds that target specific oncogenic pathways. The fluoro-substituted benzoate derivatives have demonstrated ability to interfere with key enzymes involved in cell proliferation and survival, offering a new avenue for developing effective chemotherapeutic agents. Furthermore, the compound's stability under various reaction conditions makes it an excellent candidate for large-scale synthesis, which is crucial for clinical trials and commercial production.

Beyond its applications in inflammation and cancer research, Ethyl 3-fluoro-4-< strong—isopropoxy strong >benzoate has found utility in the development of central nervous system (CNS) therapeutics. The unique electronic properties of this molecule allow it to cross the blood-brain barrier more efficiently than many other benzoate derivatives. This characteristic has been exploited in the design of novel neuroactive compounds that target receptors and ion channels involved in neurological disorders such as epilepsy and depression. The ability to fine-tune the pharmacokinetic profile of these derivatives using Ethyl 3-< strong >fluoro strong > -4 -isopropoxy strong >benzoate as a precursor has opened up new possibilities for treating these conditions.

The synthetic methodologies employed in producing Ethyl 3-< strong >fluoro strong > -4 -isopropoxy strong >benzoate are also worth mentioning. The synthesis typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include halogenation, etherification, and esterification processes, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

In conclusion, Ethyl 3-< strong >fluoro strong > -4 -isopropoxy strong >benzoate (CAS No. 2432849-03-9) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases, including inflammation, cancer, and neurological disorders. As research continues to uncover new therapeutic possibilities, Ethyl 3-< strong >fluoro strong > -4 -isopropoxy strong >benzoate is poised to remain a cornerstone in modern medicinal chemistry.